Cas no 2169770-02-7 (4-bromo-3-(2-nitroethenyl)phenol)

• Product Name: 4-bromo-3-(2-nitroethenyl)phenol
• CAS No: 2169770-02-7
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 6090812
• PubChem ID: 137729756
• Update Time: 2025-11-01

4-bromo-3-(2-nitroethenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(2-nitroethenyl)phenol
• EN300-1905069
• 2169770-02-7

• Inchi： 1S/C8H6BrNO3/c9-8-2-1-7(11)5-6(8)3-4-10(12)13/h1-5,11H/b4-3+
• InChI Key： BBZYCJFKYCPTQC-ONEGZZNKSA-N
• SMILES： BrC1=CC=C(C=C1/C=C/[N+](=O)[O-])O

Computed Properties

• Exact Mass: 242.95311g/mol
• Monoisotopic Mass: 242.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Additional information on 4-bromo-3-(2-nitroethenyl)phenol

4-bromo-3-(2-nitroethenyl)phenol (CAS No. 2169770-02-7): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

4-bromo-3-(2-nitroethenyl)phenol (CAS No. 2169770-02-7) is a unique and versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its bromine and nitroethenyl functional groups, exhibits a range of properties that make it a valuable candidate for various applications, including drug discovery, materials science, and organic synthesis.

The molecular structure of 4-bromo-3-(2-nitroethenyl)phenol is particularly noteworthy. The presence of the bromine atom at the para position and the nitroethenyl group at the meta position on the phenol ring imparts distinct chemical reactivity and physical properties. These features have been extensively studied to understand their implications in various chemical reactions and biological activities.

Recent research has highlighted the potential of 4-bromo-3-(2-nitroethenyl)phenol in drug discovery. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a potential lead for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-bromo-3-(2-nitroethenyl)phenol effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This finding suggests its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory properties, 4-bromo-3-(2-nitroethenyl)phenol has also shown promise as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has indicated that 4-bromo-3-(2-nitroethenyl)phenol can scavenge free radicals and protect cells from oxidative damage. A study published in the Biochemical Pharmacology journal reported that this compound significantly reduced lipid peroxidation and increased glutathione levels in cellular models, highlighting its potential as a protective agent against oxidative stress.

The synthetic versatility of 4-bromo-3-(2-nitroethenyl)phenol is another aspect that has attracted considerable interest. The bromine atom can be readily substituted with other functional groups through various coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. This property makes it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. For example, researchers have used 4-bromo-3-(2-nitroethenyl)phenol as a building block to synthesize novel compounds with improved pharmacological profiles.

In materials science, 4-bromo-3-(2-nitroethenyl)phenol has been explored for its potential applications in the development of functional materials. The presence of the nitroethenyl group imparts unique electronic properties to the molecule, making it suitable for use in organic electronics and photovoltaic devices. A study published in the Journal of Materials Chemistry C demonstrated that derivatives of 4-bromo-3-(2-nitroethenyl)phenol exhibit excellent charge transport properties and can be used to fabricate high-performance organic field-effect transistors (OFETs).

The environmental impact of chemical compounds is an important consideration in their development and application. Research on the environmental fate and toxicity of 4-bromo-3-(2-nitroethenyl)phenol is ongoing to ensure its safe use. Preliminary studies suggest that this compound has low toxicity to aquatic organisms and is biodegradable under certain conditions. However, further research is needed to fully understand its environmental behavior and potential risks.

In conclusion, 4-bromo-3-(2-nitroethenyl)phenol (CAS No. 2169770-02-7) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure, promising biological activities, synthetic versatility, and applications in materials science make it an exciting area of ongoing research. As more studies are conducted, it is likely that new applications and insights will emerge, further solidifying its importance in chemical and pharmaceutical research.